Cas no 1806350-62-8 (Methyl 4-cyano-5-(trifluoromethyl)nicotinate)

Methyl 4-cyano-5-(trifluoromethyl)nicotinate is a high-purity synthetic intermediate primarily used in pharmaceutical and agrochemical research. Its key structural features include a cyano group and a trifluoromethyl substituent on a nicotinate scaffold, enhancing reactivity and bioavailability in target molecules. The ester functionality allows for further derivatization, making it a versatile building block in heterocyclic chemistry. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, which is valuable in drug design. This compound is typically employed in the synthesis of bioactive molecules, particularly those requiring electron-withdrawing groups for enhanced binding affinity. It is supplied with rigorous quality control to ensure consistency in research applications.

Methyl 4-cyano-5-(trifluoromethyl)nicotinate structure

1806350-62-8 structure

Product Name:Methyl 4-cyano-5-(trifluoromethyl)nicotinate

CAS No:1806350-62-8

MF:C₉H₅F₃N₂O₂

MW:230.143412351608

CID:4802532

Update Time:2025-05-28

Methyl 4-cyano-5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-cyano-5-(trifluoromethyl)nicotinate
- Inchi： 1S/C9H5F3N2O2/c1-16-8(15)6-3-14-4-7(5(6)2-13)9(10,11)12/h3-4H,1H3
- InChI Key： ASEHIIGXVTVHAQ-UHFFFAOYSA-N
- SMILES： FC(C1C=NC=C(C(=O)OC)C=1C#N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 321
XLogP3: 1.3
Topological Polar Surface Area: 63

Methyl 4-cyano-5-(trifluoromethyl)nicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029007333-250mg	Methyl 4-cyano-5-(trifluoromethyl)nicotinate	1806350-62-8	95%	250mg	$950.60	2022-03-31
Alichem	A029007333-500mg	Methyl 4-cyano-5-(trifluoromethyl)nicotinate	1806350-62-8	95%	500mg	$1,786.10	2022-03-31
Alichem	A029007333-1g	Methyl 4-cyano-5-(trifluoromethyl)nicotinate	1806350-62-8	95%	1g	$2,895.00	2022-03-31